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Compound of Interest

Compound Name: Biotin-Vitamin B12

Cat. No.: B15572414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the simultaneous quantification of Biotin

(Vitamin B7) and Vitamin B12 (as Cyanocobalamin) in various matrices using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method is

sensitive, specific, and applicable to nutritional supplements, fortified food products, and

biological samples such as plasma and whole blood.

Introduction
Biotin and Vitamin B12 are essential water-soluble vitamins crucial for numerous metabolic

processes in the human body. Biotin acts as a cofactor for carboxylase enzymes involved in

fatty acid synthesis, gluconeogenesis, and amino acid catabolism. Vitamin B12 is vital for red

blood cell formation, neurological function, and DNA synthesis. Given their importance,

accurate quantification in various products and biological samples is critical for quality control,

nutritional assessment, and clinical diagnostics. Traditional methods for their analysis, such as

microbiological assays, can be time-consuming and lack specificity.[1] LC-MS/MS offers a

powerful alternative, providing high sensitivity, selectivity, and the ability for simultaneous

analysis of multiple analytes.
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Experimental Protocols
This section details the necessary reagents, sample preparation procedures, and LC-MS/MS

instrument parameters for the simultaneous analysis of Biotin and Vitamin B12.

Materials and Reagents
Biotin (≥99% purity)

Cyanocobalamin (Vitamin B12) (≥98% purity)

Biotin-d4 (internal standard for Biotin)

¹³C₇-Cyanocobalamin (internal standard for Vitamin B12)

LC-MS grade Methanol

LC-MS grade Acetonitrile

LC-MS grade Water

Formic Acid (LC-MS grade)

Ammonium Formate

Ammonium Hydroxide

Sodium Ascorbate

Potassium Cyanide

Zinc Sulfate Heptahydrate

Trichloroacetic Acid (TCA)

Immunoaffinity Columns (for nutritional products)

Standard Solution Preparation
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Stock Solutions (1 mg/mL): Prepare individual stock solutions of Biotin, Cyanocobalamin,

Biotin-d4, and ¹³C₇-Cyanocobalamin in a suitable solvent (e.g., 50:50 Methanol:Water). Store

at -20°C.

Working Standard Solutions: Prepare intermediate and working standard solutions by serial

dilution of the stock solutions with the initial mobile phase composition.

Calibration Curve Standards: Prepare a series of calibration standards by spiking the

working standard solutions into a blank matrix matching the samples to be analyzed.

Sample Preparation Protocols
Choose the appropriate sample preparation protocol based on the matrix.

Protocol 1: Vitamin Supplements (Tablets/Powders)

Grind tablets into a fine powder.

Accurately weigh a portion of the powder (e.g., 0.5 g) into a volumetric flask.

Add a dilution solution (e.g., 90:10 Water:Methanol) and heat at 80°C for 15 minutes to aid

dissolution.[2]

Sonicate the solution for 15 minutes.[2]

Allow the solution to cool to room temperature and dilute to the final volume with the dilution

solution.

Add the internal standard mixture.

Centrifuge the sample at 4000 RPM for 15 minutes.

Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis.

Protocol 2: Nutritional Products (e.g., Infant Formula) using Immunoaffinity Cleanup

Weigh 2-10 g of the homogenized sample.
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Add 50 mL of 20 mM ammonium acetate buffer, 6 mL of 10% sodium ascorbate, and 1 mL of

1% potassium cyanide.[1]

Mix for 10 minutes and then incubate in a 100°C water bath for 20 minutes.[1]

Cool the sample and transfer it to a 100 mL volumetric flask, bringing it to volume with the

ammonium acetate buffer.[1]

Centrifuge a 10 mL aliquot at 4,000 rpm for 10 minutes.[1]

Filter the supernatant and apply it to a multi-vitamin immunoaffinity column.[1]

Wash the column with 18 mL of water.[1]

Elute the vitamins with 3 mL of 0.5% ammonium hydroxide in methanol.[1]

Evaporate the eluate to dryness under a stream of nitrogen at 60-70°C.[1]

Reconstitute the residue in 300 µL of 0.1% formic acid, add internal standards, and inject into

the LC-MS/MS system.[1]

Protocol 3: Whole Blood

In a microcentrifuge tube, mix 300 µL of whole blood with 100 µL of water and 100 µL of the

internal standard working solution.

For protein precipitation, add 500 µL of a solution containing 300mM Zinc Sulfate

Heptahydrate in a 3:7 (v/v) mixture of water and methanol.

Vortex the sample for 10 seconds and place it on ice for 15 minutes.

Centrifuge at 20,000 x g for 10 minutes.

Transfer the clear supernatant to an autosampler vial for analysis.

Protocol 4: Plasma/Serum

To 300 µL of plasma or serum in a microcentrifuge tube, add the internal standard mixture.
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Precipitate proteins by adding methanol in a 1:3 (sample:methanol) ratio.

Vortex for 30 seconds.

Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes.

Transfer the supernatant to an autosampler vial for injection.

Data Presentation
LC-MS/MS Method Parameters
The following tables summarize the recommended starting parameters for the LC-MS/MS

method. These may require optimization for specific instruments and applications.

Table 1: Liquid Chromatography Parameters

Parameter Recommended Condition

Column
C18 or High-Strength Silica (HSS) Column (e.g.,

100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile or Methanol

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 - 45°C

Injection Volume 5 - 10 µL

Gradient

Start with a low percentage of B, ramp up to a

high percentage to elute analytes, then return to

initial conditions for re-equilibration. A typical

gradient might be: 0-3 min 1% B, 3.1-7.1 min

ramp to 50% B, hold for 2 min, then return to 1%

B.[2]

Table 2: Mass Spectrometry Parameters
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Parameter Recommended Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 - 4.0 kV

Source Temperature 150°C

Desolvation Temperature 500 - 600°C[2]

Cone Voltage Optimized for each analyte (typically 15-30 V)[2]

Collision Gas Argon

Table 3: MRM Transitions for Quantification and Confirmation

Analyte Precursor Ion (m/z) Product Ion (m/z) Role

Biotin 245.1 227.0 Quantifier

Biotin 245.1 97.1 Qualifier

Biotin-d4 (IS) 249.1 231.0 Quantifier

Vitamin B12 678.3 147.1 Quantifier

Vitamin B12 678.3 359.1 Qualifier

¹³C₇-Cyanocobalamin

(IS)
681.7 154.0 Quantifier

Visualizations
Experimental Workflow Diagram
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Caption: Experimental workflow from sample preparation to data analysis.
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LC-MS/MS Method Logic Diagram
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Caption: Logical flow of the LC-MS/MS method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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